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Compound of Interest

Compound Name: 5-Fluoro-2-(trifluoromethyl)pyridine

Cat. No.: B1331599 Get Quote

An In-depth Technical Guide to 5-Fluoro-2-(trifluoromethyl)pyridine

This technical guide provides comprehensive information on the chemical properties, safety

data, and handling of 5-Fluoro-2-(trifluoromethyl)pyridine, intended for researchers,

scientists, and professionals in drug development and agrochemical synthesis.

Chemical and Physical Properties
5-Fluoro-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative. Its unique properties,

imparted by the fluorine and trifluoromethyl groups, make it a valuable intermediate in the

synthesis of complex organic molecules.[1]

Table 1: Physicochemical Data for 5-Fluoro-2-(trifluoromethyl)pyridine
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Property Value Source

CAS Number 936841-73-5 [2][3][4][5]

Molecular Formula C₆H₃F₄N [3][5][6]

Molecular Weight 165.09 g/mol [3][5]

Appearance Colorless to light yellow liquid [5]

Boiling Point 101.0 ± 35.0 °C (Predicted) [5]

Density 1.371 ± 0.06 g/cm³ (Predicted) [5]

pKa -1.87 ± 0.22 (Predicted) [5]

IUPAC Name
5-fluoro-2-

(trifluoromethyl)pyridine
[3]

SMILES C1=CC(=NC=C1F)C(F)(F)F [3]

Safety and Hazard Information
This compound is classified as hazardous.[3] Adherence to strict safety protocols is mandatory

when handling this substance.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source

Hazard H226
Flammable liquid and

vapor
[3]

H302 Harmful if swallowed [3]

H312
Harmful in contact

with skin
[3]

H315 Causes skin irritation [3]

H319
Causes serious eye

irritation
[3]

H332 Harmful if inhaled [3]

H335
May cause respiratory

irritation
[3]

Prevention P210

Keep away from heat,

hot surfaces, sparks,

open flames and other

ignition sources. No

smoking.

[7][8]

P233
Keep container tightly

closed.
[7][8]

P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[7][9]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[7][9][10]

Response P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[7][9][10]
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P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[7][9]

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

[11]

Storage P403+P235

Store in a well-

ventilated place. Keep

cool.

[7]

P405 Store locked up. [7]

Disposal P501

Dispose of

contents/container to

an approved waste

disposal plant.

[7]

Handling and Storage
Handling: Handle in a well-ventilated place, preferably under a chemical fume hood.[7][10]

Wear suitable protective clothing, including gloves and eye/face protection.[7][12] Avoid

contact with skin and eyes and prevent the formation of aerosols.[7] Use non-sparking tools

and take measures to prevent electrostatic discharge.[7][8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][7][13]

Recommended storage temperature is between 2-8°C under an inert gas like nitrogen or

argon.[5] Keep away from heat and sources of ignition.[8]

First-Aid Measures
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Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[7][9][13]

Skin Contact: Immediately remove all contaminated clothing. Wash off with plenty of soap

and water for at least 15 minutes. If skin irritation persists, consult a physician.[7][13]

Eye Contact: Rinse cautiously with water for several minutes, also under the eyelids.[7][13]

Remove contact lenses if present and easy to do. Continue rinsing and get medical

attention.[13]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a poison center or doctor if you feel unwell.[9][13]

Logical Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 5-Fluoro-2-
(trifluoromethyl)pyridine in a laboratory setting.
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Safe Handling Workflow for 5-Fluoro-2-(trifluoromethyl)pyridine
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Proceed to Handling

Perform Reaction
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Monitor Reaction
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Quench Reaction
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Caption: Logical workflow for the safe handling of hazardous chemical reagents.
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Experimental Protocols
While specific experimental data for 5-Fluoro-2-(trifluoromethyl)pyridine is limited in the

public domain, protocols for closely related isomers are available and provide valuable insight.

The following is a cited synthesis protocol for the isomer 2-Fluoro-5-(trifluoromethyl)pyridine.

Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine via
Halogen Exchange
This protocol details the synthesis from 2-chloro-5-trifluoromethylpyridine.[14]

Materials:

Potassium Fluoride (KF)

N,N-dimethylacetamide

Benzyl triethyl ammonium chloride (catalyst)

2-chloro-5-trifluoromethylpyridine

Procedure:

A 1-liter three-necked flask is charged with 46.20g (0.80 mol) of KF and 500 mL of N,N-

dimethylacetamide.[14]

The mixture is heated to 125 °C and stirred for 30 minutes.[14]

7g (0.03 mol) of benzyl triethyl ammonium chloride and 100g (0.55 mol) of 2-chloro-5-

trifluoromethylpyridine are added to the flask.[14]

A condenser is attached, and the reaction mixture is heated to 135 °C and stirred for 10

hours.[14]

The reaction is monitored by gas chromatography. The reaction is stopped when the

concentration of the starting material is less than 1%.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1331599?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9299728.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9299728.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9299728.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9299728.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9299728.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9299728.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The product is isolated by direct distillation of the reaction solution under reduced pressure,

collecting the fraction at 40-45 °C / 11 mmHg.[14]

Yield: 87.80g of 2-fluoro-5-trifluoromethylpyridine (95.56% yield) with a purity of 98.95% (GC).

[14]
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Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine
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2-chloro-5-
(trifluoromethyl)pyridine
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4. Heat to 135°C for 10h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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